Cas no 933003-90-8 (N-3-(6-methoxypyridazin-3-yl)phenyl-5,6,7,8-tetrahydronaphthalene-2-sulfonamide)

• Product Name: N-3-(6-methoxypyridazin-3-yl)phenyl-5,6,7,8-tetrahydronaphthalene-2-sulfonamide
• CAS No: 933003-90-8
• MF: C₂₁H₂₁N₃O₃S
• MW: 395.47474360466
• CID: 5498423
• Update Time: 2025-05-30

N-3-(6-methoxypyridazin-3-yl)phenyl-5,6,7,8-tetrahydronaphthalene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenesulfonamide, 5,6,7,8-tetrahydro-N-[3-(6-methoxy-3-pyridazinyl)phenyl]-
• N-3-(6-methoxypyridazin-3-yl)phenyl-5,6,7,8-tetrahydronaphthalene-2-sulfonamide

• Inchi： 1S/C21H21N3O3S/c1-27-21-12-11-20(22-23-21)17-7-4-8-18(13-17)24-28(25,26)19-10-9-15-5-2-3-6-16(15)14-19/h4,7-14,24H,2-3,5-6H2,1H3
• InChI Key： JHJJUTUBVSUFAG-UHFFFAOYSA-N
• SMILES： C1=C2C(CCCC2)=CC=C1S(NC1=CC=CC(C2=NN=C(OC)C=C2)=C1)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on N-3-(6-methoxypyridazin-3-yl)phenyl-5,6,7,8-tetrahydronaphthalene-2-sulfonamide

Introduction to Compound CAS No. 933003-90-8: N-3-(6-methoxypyridazin-3-yl)phenyl-5,6,7,8-tetrahydronaphthalene-2-sulfonamide

The compound with CAS No. 933003-90-8, known as N-3-(6-methoxypyridazin-3-yl)phenyl-5,6,7,8-tetrahydronaphthalene-2-sulfonamide, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a sulfonamide group attached to a tetrahydronaphthalene ring system and a pyridazine moiety substituted with a methoxy group. The combination of these functional groups makes it a versatile molecule for research and development in fields such as drug discovery and material science.

Recent studies have highlighted the importance of sulfonamide-containing compounds in medicinal chemistry due to their ability to modulate enzyme activity and receptor binding. The tetrahydronaphthalene ring system in this compound provides a rigid framework that can enhance molecular stability and bioavailability. Additionally, the presence of the pyridazine ring introduces electron-withdrawing effects, which can influence the compound's reactivity and selectivity in biological systems.

One of the most promising applications of this compound lies in its potential as a lead molecule for drug development. Researchers have explored its ability to inhibit specific kinases and other enzymes involved in disease pathways. For instance, studies have shown that analogs of this compound exhibit potent activity against certain cancer-related targets, making them valuable candidates for further preclinical testing.

Moreover, the methoxy substitution on the pyridazine ring plays a critical role in modulating the compound's pharmacokinetic properties. This substitution enhances solubility and reduces toxicity, which are essential factors for drug candidates. Recent advancements in computational chemistry have allowed scientists to predict the optimal placement of substituents on the pyridazine ring to maximize bioactivity while minimizing adverse effects.

In terms of synthesis, this compound is typically prepared through a multi-step process involving coupling reactions and functional group transformations. The synthesis begins with the preparation of the tetrahydronaphthalene sulfonamide intermediate, followed by the introduction of the pyridazine moiety via nucleophilic aromatic substitution or similar methods. The final product is purified using chromatographic techniques to ensure high purity and consistency.

The physical properties of this compound, such as its melting point and solubility, are critical for its application in various chemical processes. Experimental data indicate that it has moderate solubility in organic solvents and is relatively stable under physiological conditions. These properties make it suitable for use in both laboratory research and industrial-scale production.

Looking ahead, ongoing research aims to explore the potential of this compound in advanced materials science applications. Its unique electronic structure makes it a candidate for use in organic electronics and optoelectronic devices. Preliminary studies suggest that it could serve as an efficient charge transport material due to its conjugated system and tailored electronic properties.

In conclusion, N-3-(6-methoxypyridazin-3-yl)phenyl-5,6,7,8-tetrahydronaphthalene-2-sulfonamide (CAS No. 933003-90-8) is a multifaceted compound with significant potential across diverse fields. Its structural features provide a foundation for innovative applications in drug discovery and materials science. As research continues to uncover its full potential, this compound is poised to play a key role in advancing both scientific understanding and practical applications.